2-[2,6-Di(propan-2-yl)phenyl]-5-nitro-1H-isoindole-1,3(2H)-dione

• CAS RN: 100823-00-5
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-[2,6-di(propan-2-yl)phenyl]-5-nitroisoindole-1,3-dione
• InChI: InChI=1S/C20H20N2O4/c1-11(2)14-6-5-7-15(12(3)4)18(14)21-19(23)16-9-8-13(22(25)26)10-17(16)20(21)24/h5-12H,1-4H3
• InChI Key: RLDVEPIZIKRKPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)N2C(=O)C3=C(C2=O)C=C(C=C3)[N+](=O)[O-]

Description

2-[2,6-Di(propan-2-yl)phenyl]-5-nitro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C20H20N2O4 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

0.386 g of anhydride obtained by dehydrating 3-nitrophthalic acid at a temperature of about 220° C., and 0.354 g of 2,6-diisopropylaniline were mixed, and reacted at a temperature of 180° C. for 4 hours. After the reaction was finished, the reaction mixture was dissolved in ethyl acetate, dried over anhydrous magnesium sulfate and subjected to filtration. The filtrate was concentrated and dried and solidified. Then, it was recrystallized by using a mixture of hexane and ethyl acetate, to obtain 0.320 g (yield 45%) of the specified compound.

Synthesis routes and methods II

Procedure details

0.386 g of anhydride obtained by dehydrating 4-nitrophthalic acid (including 20% of 3-nitrophthalic acid) at a temperature of about 190° C., and 0.354 g of 2,6-diisopropylaniline were mixed, and reacted at a temperature of 180° C. for 4 hours. After the reaction was finished, the reaction mixture was dissolved in ethyl acetate, dried over anhydrous magnesium sulfate and subjected to filtration. The filtrate was concentrated and dried and solidified. Then, it was recrystallized by using a mixture of hexane and ethanol, to obtain 0.352 g (yield 50%) of the specified compound.